Sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide

• IUPAC Name: sodium;5-(4-chlorophenyl)-4-ethyl-1,2,4-triazole-3-thiolate
• InChI: InChI=1S/C10H10ClN3S.Na/c1-2-14-9(12-13-10(14)15)7-3-5-8(11)6-4-7;/h3-6H,2H2,1H3,(H,13,15);/q;+1/p-1
• InChI Key: DBBYFZQIOVVWAL-UHFFFAOYSA-M
• Canonical SMILES: CCN1C(=NN=C1[S-])C2=CC=C(C=C2)Cl.[Na+]
• Molecular Formula: C10H9ClN3NaS
• Molecular Weight: 261.71 g/mol
• CAS RN: 1300732-78-8

Description

Sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide is a chemical compound used in scientific research. It is a sulfanilamide derivative that has been synthesized and studied for its potential applications in various fields, such as medicine and agriculture.

Mechanism of Action

The mechanism of action of Sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been reported to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been reported to inhibit the proliferation and migration of cancer cells. In vivo studies have shown that it can reduce inflammation in animal models of arthritis and colitis.

Advantages and Limitations for Lab Experiments

Sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been well-characterized in the literature. It also has a wide range of potential applications in various scientific fields. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of Sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide. One direction is to further investigate its potential applications in medicine, such as for the treatment of cancer and inflammatory diseases. Another direction is to explore its potential as a fungicide and herbicide in agriculture. Additionally, future studies could focus on elucidating its mechanism of action and identifying potential molecular targets. Finally, there is a need for further optimization of the synthesis method to improve yield and purity.
Conclusion:
This compound is a chemical compound with potential applications in various scientific fields. Its synthesis method has been well-characterized, and its mechanism of action has been partially elucidated. Future studies could focus on further exploring its potential applications and elucidating its mechanism of action.

Scientific Research Applications

Sodium [5-(4-chlorophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanide has been studied for its potential applications in various scientific fields. In medicine, it has been investigated as a potential anti-inflammatory and anti-cancer agent. In agriculture, it has been studied for its potential use as a fungicide and herbicide. It has also been used as a reagent in organic chemistry for the synthesis of other compounds.